2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone
Overview
Description
“2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone” is a chemical compound with the molecular formula C10H6BrClO2 and a molecular weight of 273.51 . It is used for research purposes .
Synthesis Analysis
Benzofuran compounds, such as “2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone”, can be synthesized through various methods. One method involves the construction of a benzofuran ring through a unique free radical cyclization cascade . Another method involves the construction of a benzofuran ring through proton quantum tunneling .Molecular Structure Analysis
The molecular structure of “2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone” is approximately planar . In the crystal, molecules are linked via C-H⋯O hydrogen bonds into chains .Chemical Reactions Analysis
Benzofuran compounds, such as “2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone”, can undergo various chemical reactions. For example, they can participate in reactions catalyzed by nickel, resulting in intramolecular nucleophilic addition .Physical And Chemical Properties Analysis
“2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone” has a density of 1.677g/cm3 and a boiling point of 340.8ºC at 760mmHg . The compound is stored at room temperature .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives, including 2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone , have been identified as potential anticancer agents. Studies suggest that these compounds exhibit significant cell growth inhibitory effects on various cancer cell lines . The mechanism of action often involves the disruption of cell cycle progression and induction of apoptosis in cancer cells.
Anti-Infective Properties
Research indicates that benzofuran compounds possess anti-infective properties, including antibacterial, antifungal, and antiviral activities . These compounds can be designed to target specific pathogens, offering a promising direction for the development of new anti-infective drugs.
Anti-Oxidative Effects
Benzofuran derivatives are known for their anti-oxidative properties. They can neutralize free radicals and protect cells from oxidative stress, which is beneficial in preventing diseases associated with oxidative damage .
Neuroprotective Applications
The neuroprotective potential of benzofuran derivatives is being explored due to their ability to modulate various biological pathways involved in neurodegenerative diseases. They may offer therapeutic benefits in conditions like Alzheimer’s and Parkinson’s disease .
Anti-Inflammatory Activity
Some benzofuran derivatives have shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This property makes them candidates for the treatment of chronic inflammatory diseases .
Synthetic Methodology Development
Benzofuran derivatives, including 2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone , are used as key intermediates in the synthesis of complex organic molecules. Advances in synthetic methodologies for constructing benzofuran rings have broad implications for medicinal chemistry .
Future Directions
Benzofuran compounds, including “2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone”, have potential applications in many aspects due to their biological activities . They are potential natural drug lead compounds and have attracted the attention of chemical and pharmaceutical researchers worldwide . Future research may focus on exploring these potentials further.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with targets such as theextracellular signal-regulated kinase 2/mitogen-activated protein kinase 1 (ERK2) and the fibroblast growth factor receptor 2 (FGFR2) . These proteins play crucial roles in cell signaling and growth.
Mode of Action
It’s plausible that it interacts with its targets in a manner similar to other benzofuran derivatives, which have been shown to bind strongly and with high selectivity to various receptors .
Result of Action
Similar compounds have shown significant cell growth inhibitory effects in various types of cancer cells .
properties
IUPAC Name |
2-bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrClO2/c11-5-8(13)10-4-6-3-7(12)1-2-9(6)14-10/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPUBAVYOQQLHPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C=C(O2)C(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80405519 |
Source
|
| Record name | 2-bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80405519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone | |
CAS RN |
7039-74-9 |
Source
|
| Record name | 2-bromo-1-(5-chloro-1-benzofuran-2-yl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80405519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-1-(5-chloro-1-benzofuran-2-yl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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